Cas no 1797661-47-2 (N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}ethane-1-sulfonamide)

• Product Name: N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}ethane-1-sulfonamide
• CAS No: 1797661-47-2
• MF: C₁₁H₁₈N₄O₃S
• MW: 286.350620746613
• CID: 5372518
• Update Time: 2025-05-23

N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-morpholin-4-ylpyrimidin-2-yl)methyl]ethanesulfonamide
• N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}ethane-1-sulfonamide

• Inchi： 1S/C11H18N4O3S/c1-2-19(16,17)13-9-10-12-4-3-11(14-10)15-5-7-18-8-6-15/h3-4,13H,2,5-9H2,1H3
• InChI Key： MYJHUXVULBIXQX-UHFFFAOYSA-N
• SMILES： C(S(NCC1=NC=CC(N2CCOCC2)=N1)(=O)=O)C

Additional information on N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}ethane-1-sulfonamide

Comprehensive Overview of N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}ethane-1-sulfonamide (CAS No. 1797661-47-2)

N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}ethane-1-sulfonamide (CAS No. 1797661-47-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of a morpholine and pyrimidine moiety in its structure makes it particularly interesting for drug discovery and development.

The molecular formula of N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}ethane-1-sulfonamide is C₁₁H₁₈N₄O₃S, with a molecular weight of 286.35 g/mol. Its structure combines a pyrimidine ring substituted with a morpholine group at the 4-position and a sulfonamide functional group attached via a methylene bridge. This arrangement is often associated with enhanced solubility and bioavailability, making it a promising candidate for medicinal chemistry applications.

Recent studies have highlighted the potential of N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}ethane-1-sulfonamide in targeting specific enzymes or receptors involved in various disease pathways. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has revolutionized cancer therapy. The morpholine and pyrimidine components are known to interact with ATP-binding sites of kinases, suggesting possible applications in oncology.

In the context of current trends, this compound aligns with the growing demand for small-molecule therapeutics and precision medicine. The pharmaceutical industry is increasingly focusing on targeted drug delivery and personalized treatment approaches, where compounds like N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}ethane-1-sulfonamide could play a pivotal role. Its modular structure also allows for further derivatization, enabling researchers to optimize its pharmacological properties.

From a synthetic chemistry perspective, the preparation of N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}ethane-1-sulfonamide typically involves multi-step organic reactions, including nucleophilic substitution and sulfonylation. The purity and yield of the final product are critical factors, especially when considering its potential use in biological assays or drug formulations. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound.

The stability and storage conditions of N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}ethane-1-sulfonamide are also important considerations. Like many sulfonamide-based compounds, it should be stored in a cool, dry environment, protected from light and moisture to prevent degradation. Proper handling and storage ensure the integrity of the compound for research purposes.

In summary, N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}ethane-1-sulfonamide (CAS No. 1797661-47-2) represents a versatile and promising compound in modern drug discovery. Its unique structural features, combined with the growing interest in kinase inhibitors and targeted therapies, make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound may contribute to advancements in treating various diseases, particularly in the field of oncology and beyond.